N-(1-imidazo[2,1-b][1,3,4]thiadiazol-6-ylethyl)-2-(3-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(1-imidazo[2,1-b][1,3,4]thiadiazol-6-ylethyl)-2-(3-methyl-5-oxo-4-phenyl-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C17H17N7O2S/c1-11(14-8-22-16(20-14)27-10-18-22)19-15(25)9-23-17(26)24(12(2)21-23)13-6-4-3-5-7-13/h3-8,10-11H,9H2,1-2H3,(H,19,25)
• InChI Key: SSXYFRBPTMEEBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC=CC=C2)CC(=O)NC(C)C3=CN4C(=N3)SC=N4
• Molecular Formula: C17H17N7O2S
• Molecular Weight: 383.4 g/mol

Description

N-(1-imidazo[2,1-b][1,3,4]thiadiazol-6-ylethyl)-2-(3-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide is a useful research compound. Its molecular formula is C17H17N7O2S and its molecular weight is 383.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.11644398 g/mol and the complexity rating of the compound is 624. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has shown that derivatives of imidazo[2,1-b][1,3,4]thiadiazole, a key component of the compound , have demonstrated promising antimicrobial and antifungal activities. For instance, a study by Güzeldemirci and Küçükbasmacı (2010) synthesized compounds tested for antibacterial and antifungal activities using the microbroth dilution technique, revealing significant potential in this area (Güzeldemirci & Küçükbasmacı, 2010).

Insecticidal Properties

Compounds related to imidazo[2,1-b][1,3,4]thiadiazoles have also been evaluated for their insecticidal properties. A study by Fadda et al. (2017) synthesized various heterocycles including derivatives incorporating the thiadiazole moiety, demonstrating efficacy against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antitubercular Activity

Research has identified potential applications in antitubercular treatments. Patel et al. (2017) synthesized imidazo[2,1-b][1,3,4]thiadiazole derivatives and tested them for in vitro antitubercular activity against Mycobacterium tuberculosis, with some derivatives showing high inhibitory activity (Patel et al., 2017).

Antioxidant Activity

Some derivatives of imidazo[2,1-b][1,3,4]thiadiazoles have been studied for their antioxidant properties. For example, the research by Talapuru et al. (2014) on amidomethane sulfonyl-linked bis heterocycles, including imidazoles, found significant antioxidant activities (Talapuru et al., 2014).

Anticancer Potential

Several studies have explored the anticancer potential of imidazo[2,1-b][1,3,4]thiadiazole derivatives. Ding et al. (2012) synthesized novel compounds based on this scaffold and tested them against human cancer cell lines, finding potent inhibition against MDA-MB-231 breast cancer cells (Ding et al., 2012).